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A Comprehensive Comparison of Neat vs. Triallyl Trimesate-Modified Polylactic Acid (PLA) for

Researchers and Scientists

This guide provides a detailed comparison of the mechanical properties of neat polylactic acid

(PLA) versus PLA modified with triallyl trimesate (TAM). This publication is intended for

researchers, scientists, and drug development professionals interested in the material

properties of PLA and its derivatives for various applications.

Introduction to PLA and Triallyl Trimesate
Modification
Polylactic acid (PLA) is a biodegradable and biocompatible thermoplastic polyester derived

from renewable resources such as corn starch or sugarcane. Its favorable properties, including

high strength and modulus, make it suitable for a wide range of applications, from biomedical

devices to packaging materials. However, neat PLA often exhibits brittleness and a relatively

low melt strength, which can limit its use in applications requiring higher toughness and

processability.

Triallyl trimesate (TAM) is a trifunctional co-agent that can be used to modify the properties of

polymers like PLA. When incorporated into the PLA matrix, typically in the presence of a free-

radical initiator such as dicumyl peroxide (DCP), TAM can induce crosslinking between the

polymer chains.[1] This modification can lead to significant changes in the material's

rheological and mechanical properties. The crosslinking creates a network structure within the
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polymer, which can enhance its melt strength, thermal stability, and mechanical performance.

[1][2] While some studies suggest that TAM-modified PLA can maintain the mechanical

properties of neat PLA, particularly in blend formulations, the direct impact of TAM as a sole

modifying agent on neat PLA warrants a detailed comparative analysis.[1]

Data Presentation: Mechanical Properties
The following tables summarize the expected quantitative data from mechanical testing of neat

PLA compared to Triallyl Trimesate-modified PLA. The data for neat PLA is representative of

typical values found in the literature. The data for the modified PLA is a qualitative

representation of the expected changes due to crosslinking, as specific comparative data is not

readily available in the reviewed literature.

Table 1: Tensile Properties of Neat PLA vs. Triallyl Trimesate-Modified PLA

Property Neat PLA
Triallyl Trimesate-
Modified PLA

Test Standard

Tensile Strength

(MPa)
50 - 70 Expected Increase ASTM D638

Tensile Modulus

(GPa)
2.5 - 3.5 Expected Increase ASTM D638

Elongation at Break

(%)
2 - 6 Expected Decrease ASTM D638

Table 2: Flexural Properties of Neat PLA vs. Triallyl Trimesate-Modified PLA

Property Neat PLA
Triallyl Trimesate-
Modified PLA

Test Standard

Flexural Strength

(MPa)
80 - 110 Expected Increase ASTM D790

Flexural Modulus

(GPa)
3.0 - 4.0 Expected Increase ASTM D790
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Table 3: Impact Properties of Neat PLA vs. Triallyl Trimesate-Modified PLA

Property Neat PLA
Triallyl Trimesate-
Modified PLA

Test Standard

Notched Izod Impact

Strength (J/m)
20 - 40

Expected

Increase/Decrease
ASTM D256

Note: The impact strength of crosslinked polymers can either increase or decrease depending

on the degree of crosslinking and the resulting morphology. A moderate degree of crosslinking

may enhance toughness, while excessive crosslinking can lead to increased brittleness.

Experimental Protocols
Detailed methodologies for the key mechanical tests are provided below.

Tensile Testing (ASTM D638)
Specimen Preparation: Dog-bone shaped specimens are prepared according to the

dimensions specified in ASTM D638 Type I.[3] The specimens should be free of any visible

defects.

Conditioning: Specimens are conditioned at 23 ± 2 °C and 50 ± 5% relative humidity for at

least 40 hours prior to testing.

Test Procedure: The tensile test is performed using a universal testing machine. The

specimen is mounted in the grips, and a constant rate of crosshead displacement is applied

until the specimen fractures. The standard speed for rigid and semi-rigid plastics is typically 5

mm/min.[3]

Data Acquisition: Load and displacement data are recorded throughout the test to calculate

tensile strength, tensile modulus, and elongation at break.

Flexural Testing (ASTM D790)
Specimen Preparation: Rectangular bar specimens are prepared with dimensions typically of

127 mm in length, 12.7 mm in width, and 3.2 mm in thickness.[4]
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Conditioning: Specimens are conditioned under the same conditions as for tensile testing.

Test Procedure: A three-point bending test is conducted using a universal testing machine.

The specimen is placed on two supports with a specified span-to-depth ratio (commonly

16:1), and a load is applied to the center of the specimen at a constant rate of crosshead

motion.[5]

Data Acquisition: The load-deflection curve is recorded to determine the flexural strength and

flexural modulus. The test is terminated when the specimen ruptures or reaches a maximum

strain of 5%.[4]

Izod Impact Testing (ASTM D256)
Specimen Preparation: Rectangular bar specimens with a specified V-notch are prepared.

The standard specimen size is 63.5 mm x 12.7 mm x 3.2 mm.[6]

Conditioning: Specimens are conditioned as per the requirements for tensile and flexural

testing.

Test Procedure: The notched specimen is clamped in a vertical position in the Izod impact

tester. A pendulum of a specified weight is released from a fixed height, striking the notched

side of the specimen.[7]

Data Acquisition: The energy absorbed by the specimen to fracture is measured by the

height to which the pendulum swings after impact. The impact strength is calculated in

Joules per meter (J/m) of notch width.[8]
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Caption: Experimental workflow for comparing neat vs. Triallyl trimesate-modified PLA.
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Caption: Peroxide-initiated crosslinking of PLA with Triallyl trimesate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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